Cas no 338982-16-4 (5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)-)

• Product Name: 5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)-
• CAS No: 338982-16-4
• MF: C₁₁H₆F₃NO₂S
• MW: 273.231051921844
• MDL: MFCD01936012
• CID: 1460489
• PubChem ID: 1483702
• Update Time: 2025-04-20

5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)-
• 338982-16-4
• AKOS005082243
• 2-Phenyl-4-(trifluoromethyl)-5-thiazolecarboxylic acid
• 1G-387S
• 2-Phenyl-4-trifluoromethyl-thiazole-5-carboxylic acid
• DTXSID701211467
• MFCD01936012
• SCHEMBL4497703
• 2-phenyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid
• 2-Phenyl-4-(trifluoromethyl)thiazole-5-carboxylic acid

• MDL： MFCD01936012
• Inchi： 1S/C11H6F3NO2S/c12-11(13,14)8-7(10(16)17)18-9(15-8)6-4-2-1-3-5-6/h1-5H,(H,16,17)
• InChI Key： YQIRASZRRDKWSG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(F)(F)F)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 273.00718
• Monoisotopic Mass: 273.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 188-190
• PSA: 50.19

5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives